Cas no 2639417-34-6 (N5-(azepan-4-yl)pyridine-2,5-diamine)
N5-(azepan-4-yl)pyridine-2,5-diamine Chemical and Physical Properties
Names and Identifiers
-
- N5-(azepan-4-yl)pyridine-2,5-diamine
- EN300-28229471
- 2639417-34-6
-
- Inchi: 1S/C11H18N4/c12-11-4-3-10(8-14-11)15-9-2-1-6-13-7-5-9/h3-4,8-9,13,15H,1-2,5-7H2,(H2,12,14)
- SMILES: N1CCCC(CC1)NC1C=NC(=CC=1)N
Computed Properties
- Exact Mass: 206.153146591g/mol
- Monoisotopic Mass: 206.153146591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 63Ų
N5-(azepan-4-yl)pyridine-2,5-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28229471-0.05g |
N5-(azepan-4-yl)pyridine-2,5-diamine |
2639417-34-6 | 95.0% | 0.05g |
$888.0 | 2025-03-19 | |
| Enamine | EN300-28229471-0.1g |
N5-(azepan-4-yl)pyridine-2,5-diamine |
2639417-34-6 | 95.0% | 0.1g |
$930.0 | 2025-03-19 | |
| Enamine | EN300-28229471-0.25g |
N5-(azepan-4-yl)pyridine-2,5-diamine |
2639417-34-6 | 95.0% | 0.25g |
$972.0 | 2025-03-19 | |
| Enamine | EN300-28229471-0.5g |
N5-(azepan-4-yl)pyridine-2,5-diamine |
2639417-34-6 | 95.0% | 0.5g |
$1014.0 | 2025-03-19 | |
| Enamine | EN300-28229471-1.0g |
N5-(azepan-4-yl)pyridine-2,5-diamine |
2639417-34-6 | 95.0% | 1.0g |
$1057.0 | 2025-03-19 | |
| Enamine | EN300-28229471-2.5g |
N5-(azepan-4-yl)pyridine-2,5-diamine |
2639417-34-6 | 95.0% | 2.5g |
$2071.0 | 2025-03-19 | |
| Enamine | EN300-28229471-5.0g |
N5-(azepan-4-yl)pyridine-2,5-diamine |
2639417-34-6 | 95.0% | 5.0g |
$3065.0 | 2025-03-19 | |
| Enamine | EN300-28229471-10.0g |
N5-(azepan-4-yl)pyridine-2,5-diamine |
2639417-34-6 | 95.0% | 10.0g |
$4545.0 | 2025-03-19 | |
| Enamine | EN300-28229471-1g |
N5-(azepan-4-yl)pyridine-2,5-diamine |
2639417-34-6 | 1g |
$1057.0 | 2023-09-09 | ||
| Enamine | EN300-28229471-5g |
N5-(azepan-4-yl)pyridine-2,5-diamine |
2639417-34-6 | 5g |
$3065.0 | 2023-09-09 |
N5-(azepan-4-yl)pyridine-2,5-diamine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on N5-(azepan-4-yl)pyridine-2,5-diamine
Introduction to N5-(azepan-4-yl)pyridine-2,5-diamine (CAS No: 2639417-34-6)
N5-(azepan-4-yl)pyridine-2,5-diamine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number 2639417-34-6, belongs to a class of molecules that exhibit promising characteristics for further exploration in drug development. The presence of both azepane and pyridine moieties in its structure suggests a potential for diverse interactions with biological targets, making it a subject of interest for medicinal chemists and biologists alike.
The N5-(azepan-4-yl)pyridine-2,5-diamine structure combines the flexibility of the azepane ring with the electron-deficient nature of the pyridine ring, creating a molecule with a balanced distribution of electronic properties. This balance is crucial for optimizing binding affinity and selectivity when designing novel therapeutic agents. The diamine functionality at the 2 and 5 positions of the pyridine ring further enhances the compound's potential as a pharmacophore, enabling interactions with various biological receptors and enzymes.
In recent years, there has been a growing interest in N5-(azepan-4-yl)pyridine-2,5-diamine due to its reported activities in preclinical studies. Research has indicated that this compound may possess properties relevant to the treatment of neurological disorders, inflammation, and other diseases. The azepane ring is known for its ability to modulate neurotransmitter systems, while the pyridine moiety can serve as a scaffold for further derivatization to enhance pharmacological effects. These characteristics make N5-(azepan-4-yl)pyridine-2,5-diamine a valuable candidate for further investigation.
One of the most compelling aspects of N5-(azepan-4-yl)pyridine-2,5-diamine is its potential as a lead compound for drug discovery. The structural features of this molecule allow for modifications that can fine-tune its biological activity. For instance, substituents can be introduced at various positions to improve solubility, metabolic stability, or target specificity. Such modifications are essential in the development of novel drugs that can overcome limitations associated with earlier generations of therapeutic agents.
Recent advancements in computational chemistry have also facilitated the study of N5-(azepan-4-yl)pyridine-2,5-diamine. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations have provided insights into the binding modes and affinity of N5-(azepan-4-yl)pyridine-2,5-diamine, guiding experimental efforts toward more efficient drug design. The integration of computational methods with traditional experimental approaches has significantly accelerated the discovery process in pharmaceutical research.
The pharmacological profile of N5-(azepan-4-yl)pyridine-2,5-diamine has been explored in several preclinical studies. These investigations have revealed potential therapeutic applications across multiple disease areas. For example, studies have suggested that this compound may exhibit anti-inflammatory effects by modulating cytokine production and immune cell function. Additionally, its interaction with neurotransmitter receptors has raised interest in its potential use for treating conditions such as anxiety and depression.
The synthesis of N5-(azepan-4-yl)pyridine-2,5-diamine represents another area of active research. Chemists have developed various synthetic routes to access this molecule efficiently while maintaining high purity standards. These synthetic strategies are crucial for producing sufficient quantities of the compound for both preclinical testing and future clinical trials. Advances in synthetic methodologies have enabled researchers to explore derivatives of N5-(azepan-4-ylyl)pyridine - 2 , 5 - diam ine, further expanding its pharmacological potential.
As our understanding of molecular interactions continues to evolve, so does the relevance of compounds like N5-(azepan - 4 - yl ) py rid ine - 2 , 5 - diam ine (CAS No: 2639417 - 34 - 6). The integration of interdisciplinary approaches—combining organic chemistry, biochemistry, pharmacology, and computational science—has opened new avenues for therapeutic innovation. This compound exemplifies how structural diversity can lead to novel biological activities, driving forward the quest for safer and more effective treatments.
In conclusion, N 5 - ( az ep an - 4 - yl ) p y rid ine - 2 , 5 - d iam ine stands out as a promising entity in pharmaceutical research due to its unique structural features and reported biological activities. Its potential applications in treating neurological disorders and other diseases make it a compelling subject for further investigation. With ongoing advancements in synthetic chemistry and computational modeling, N 5 - ( az ep an - 4 - yl ) p y rid ine - 2 , 5 - d iam ine is poised to contribute significantly to future developments in drug discovery and development.
2639417-34-6 (N5-(azepan-4-yl)pyridine-2,5-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)